Cas no 2034482-61-4 (N-(butan-2-yl)-2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(butan-2-yl)-2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 2034482-61-4
• MF: C₂₂H₂₈N₄O₂S
• MW: 412.548323631287
• CID: 5408117
• Update Time: 2025-07-09

N-(butan-2-yl)-2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-butan-2-yl-2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• N-(butan-2-yl)-2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C22H28N4O2S/c1-4-6-12-26-21(28)20-19(17(13-23-20)16-10-8-7-9-11-16)25-22(26)29-14-18(27)24-15(3)5-2/h7-11,13,15,23H,4-6,12,14H2,1-3H3,(H,24,27)
• InChI Key： CRCRUUOCGCVUSK-UHFFFAOYSA-N
• SMILES： C(NC(CC)C)(=O)CSC1N(CCCC)C(=O)C2NC=C(C3=CC=CC=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on N-(butan-2-yl)-2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Introduction to N-(butan-2-yl)-2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(butan-2-yl)-2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a complex organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, with the CAS number 2034482-61-4, belongs to a class of molecules known for their involvement in various biochemical pathways. The intricate architecture of this molecule, characterized by a pyrrolo[3,2-d]pyrimidine core, makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

The pyrrolo[3,2-d]pyrimidine scaffold is a heterocyclic structure that has been extensively studied for its pharmacological properties. This particular derivative, featuring a sulfanyl group and an acetamide moiety, suggests potential interactions with biological targets such as enzymes and receptors. The presence of a butan-2-yl side chain further enhances its structural complexity, which may contribute to its binding affinity and selectivity in biological systems.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in modulating biological processes. N-(butan-2-yl)-2-({3-butyl-4-oxo-7-phenyl-3H,4H,5H-pyrrolo[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide has been identified as a potential lead compound in several research initiatives aimed at developing novel therapeutic agents. Its unique chemical properties make it an attractive candidate for further exploration in the context of targeted drug delivery and biochemical pathway inhibition.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are crucial steps toward understanding their pharmacological effects. The CAS number 2034482-61-4 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patents. Researchers have been particularly interested in how the sulfanyl group and the acetamide moiety influence the compound's reactivity and interactions with biological targets. These features are often key determinants in the development of drugs that can selectively modulate specific biochemical pathways.

The pyrrolo[3,2-d]pyrimidine core is known for its versatility in drug design due to its ability to form stable complexes with various biological targets. This compound's structure suggests that it may interact with enzymes or receptors involved in critical cellular processes. The butan-2-yl side chain adds an additional layer of complexity, potentially influencing the compound's solubility and bioavailability. These factors make N-(butan-2-yl)-2-({3-butyl-4-oxyo7 phenyl 3H 4H 5H pyrrolo[32d] pyrimidin 22 ylsulfanyl)acetamide a compelling subject for further study.

Current research in chemical biology is increasingly focused on identifying small molecules that can modulate complex biological networks. N-(butan 22 yl) ({33 buty1 44 oxo77 pheny1 33 H44 H55 H pyrrolo[32d] pyrimidin22 ylsulfanyl)acetamide has emerged as one of several promising candidates that could potentially address unmet medical needs. Its unique structural features make it a valuable tool for researchers exploring new therapeutic strategies. The compound's potential applications span multiple areas, including oncology, inflammation, and neurodegenerative diseases.

The synthesis of this molecule involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various functional groups while maintaining the integrity of the core heterocyclic structure. The use of sophisticated analytical methods such as NMR spectroscopy and mass spectrometry has been instrumental in characterizing the compound's structure and confirming its identity.

One of the most exciting aspects of this research is the potential for structure-based drug design. By understanding how N-(butan 22 yl) ({33 buty1 44 oxo77 pheny1 33 H44 H55 H pyrrolo[32d] pyrimidin22 ylsulfanyl)acetamide interacts with biological targets at the molecular level, researchers can make informed modifications to improve its efficacy and reduce side effects. This approach leverages computational modeling and experimental data to guide the design of next-generation therapeutics.

The CAS number 2034482614 serves as a critical reference point for scientists working with this compound. It ensures consistency in scientific communication and facilitates collaboration across different research groups. As more studies are published on this molecule, its role in advancing our understanding of biochemical pathways and developing new treatments will become increasingly evident.

In conclusion, N-(butan 22 yl) ({33 buty1 44 oxo77 pheny1 33 H44 H55 H pyrrolo[32d] pyrimidin22 ylsulfanyl)acetamide represents a significant advancement in chemical biology research. Its unique structural features and potential biological activities make it a valuable asset in efforts to develop novel therapeutic agents. The ongoing investigation into this compound underscores the importance of exploring structurally diverse molecules to address complex diseases effectively.